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Introduction

Ritonavir is an antiretroviral protease inhibitor used to treat HIV infection. To ensure its efficacy
and safety, it is crucial to employ a validated stability-indicating assay method (SIAM) for its
guantification in bulk drug and pharmaceutical dosage forms. A SIAM is a validated analytical
procedure that can accurately and precisely measure the concentration of the active
pharmaceutical ingredient (API) without interference from its degradation products, process
impurities, or excipients. This application note details a robust stability-indicating High-
Performance Liquid Chromatography (HPLC) method for the determination of Ritonavir.

Principle

The method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC) with
UV detection to separate Ritonavir from its potential degradation products. The
chromatographic separation is achieved on a C18 column with a mobile phase consisting of a
mixture of an acidic buffer and an organic solvent. The method has been validated according to
the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its
intended purpose.
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Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or

Photodiode Array (PDA) detector is suitable for this analysis.

Table 1: HPLC Instrumentation and Chromatographic Conditions

Parameter

Recommended Conditions

HPLC System

Agilent 1260 Infinity 1l or equivalent

Agilent Eclipse XDB-C18, 4.6 x 150 mm, 5

Column
Hm[1]
) Acetonitrile : 0.05 M Phosphoric Acid (55:45,
Mobile Phase
viV)[1]
Flow Rate 1.0 mL/min[1]

Injection Volume

10 pL

Column Temperature

Ambient or 30 °C

Detection Wavelength

237 nm or 210 nm[1][2]

Run Time

Approximately 10 minutes

Preparation of Solutions

» Mobile Phase: Prepare a 0.05 M solution of phosphoric acid in HPLC grade water. Mix with
acetonitrile in the ratio of 45:55 (v/v). Filter through a 0.45 um membrane filter and degas

prior to use.[1]

» Diluent: A mixture of the mobile phase components is typically used as the diluent.

o Standard Stock Solution (e.g., 1000 pug/mL): Accurately weigh about 100 mg of Ritonavir
reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to

volume with the diluent.

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.jfda-online.com/cgi/viewcontent.cgi?article=2044&context=journal
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2044&context=journal
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2044&context=journal
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2044&context=journal
https://www.slideshare.net/slideshow/rphplc-method-development-and-validation-of-ritonavir-in-bulk-and-pharmaceutical-dosage-forms/206662837
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2044&context=journal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the diluent to obtain concentrations in the range of 25-150 pug/mL.[2]

o Sample Preparation (from tablets): Weigh and finely powder not fewer than 20 tablets.
Accurately weigh a portion of the powder equivalent to a certain amount of Ritonavir and
transfer it to a suitable volumetric flask. Add a portion of the diluent, sonicate for a specified
time to ensure complete dissolution of the drug, and then dilute to volume with the diluent.
Filter the solution through a 0.45 um syringe filter before injection.

Method Validation

The analytical method was validated according to ICH guidelines for system suitability,
specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and

robustness.

Table 2: Summary of Method Validation Parameters
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Parameter

Acceptance Criteria

Typical Results

System Suitability

Tailing factor < 2.0; Theoretical
plates > 2000

Tailing factor: ~1.2; Theoretical
plates: > 5000[1]

No interference from blank,

excipients, or degradation

The method is specific for

Specificity o _ _
products at the retention time Ritonavir.[1]
of Ritonavir.
] ] Correlation coefficient (r2) = r2 = 0.999 over the range of
Linearity

0.999

25-150 pg/mL[2][3]

Accuracy (% Recovery)

98.0% - 102.0%

99.3% - 100.6%][2]

Precision (% RSD)

Intra-day & Inter-day RSD <
2.0%

Intra-day RSD < 0.5%; Inter-
day RSD < 1.0%[2]

LOD Signal-to-Noise ratio of 3:1 ~0.3 pg/mLJ[3]
LOQ Signal-to-Noise ratio of 10:1 ~1.0 pg/mLJ[3]

%RSD of results should be < The method is robust for small
Robustness 2.0% for minor changes in variations in flow rate and

method parameters.

mobile phase composition.[4]

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the

analytical method.[1][5] These studies involve subjecting the drug substance to various stress

conditions to induce degradation.

Protocol for Forced Degradation

¢ Acid Hydrolysis: Treat the drug solution with 0.1 M HCI at 60 °C for a specified period (e.g., 6

hours).[6] Neutralize the solution with an equivalent amount of 0.1 M NaOH before dilution

and injection.

e Base Hydrolysis: Treat the drug solution with 0.1 M NaOH at 60 °C for a specified period

(e.g., 6 hours).[6] Neutralize the solution with an equivalent amount of 0.1 M HCI before
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dilution and injection.

o Oxidative Degradation: Treat the drug solution with 3-30% hydrogen peroxide at room
temperature or elevated temperature for a specified period.[6]

o Thermal Degradation: Expose the solid drug or drug solution to dry heat (e.g., 60-80 °C) for
a specified period.[7]

o Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm) or sunlight for a
specified period.

Table 3: Summary of Forced Degradation Results

Stress Condition Reagent/Condition Observation

Significant degradation

Acid Hydrolysis 0.1 M HCI, 60 °C, 6 h[6]
observed.
_ Extensive degradation
Base Hydrolysis 0.1 M NaOH, 60 °C, 6 h[6]
observed.[6]
o ) Moderate degradation
Oxidative Degradation 30% H202, 60 °C, 6 h[6]
observed.
Thermal Degradation Dry heat, 60 °C, 24 h[7] Minor degradation observed.
Photolytic Degradation UV light Degradation observed.

The chromatograms from the forced degradation studies should show that the degradation
product peaks are well-resolved from the parent Ritonavir peak, confirming the stability-
indicating nature of the method.

Visualizations
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Caption: Experimental workflow for the stability-indicating HPLC assay of Ritonavir.
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Caption: Logical relationship of the forced degradation study for Ritonavir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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